40-O-[2-(t-butyldimethylsilyl)oxy]ethyl rapamycin

Core Science & Biosynthesis

The Gateway to Everolimus: Technical Guide to 40-O-[2-(t-butyldimethylsilyl)oxy]ethyl Rapamycin

Topic: 40-O-[2-(t-butyldimethylsilyl)oxy]ethyl rapamycin (CAS 159351-68-5) Content Type: Technical Monograph & Synthetic Guide

Executive Summary

40-O-[2-(t-butyldimethylsilyl)oxy]ethyl rapamycin (CAS 159351-68-5) is the critical, silyl-protected intermediate in the semi-synthesis of Everolimus (RAD001) , a potent mTOR inhibitor used in oncology and transplant medicine.

This molecule represents a strategic solution to a complex medicinal chemistry challenge: alkylating the specific C40 hydroxyl group of the macrolide Rapamycin (Sirolimus) without disrupting its sensitive triene system or the FKBP12-binding domain. The tert-butyldimethylsilyl (TBDMS) moiety serves as a lipophilic shield, enabling the regioselective alkylation and subsequent purification before the final deprotection yields the active pharmaceutical ingredient (API).

This guide provides a rigorous technical breakdown of its synthesis, stability, and conversion, designed for process chemists and researchers optimizing mTOR inhibitor workflows.

Chemical Architecture & Strategic Design

Structural Analysis

The molecule retains the core 31-membered macrocyclic lactone of Rapamycin but features a modification at the C40 position (cyclohexyl ring).

• Core Scaffold: Rapamycin (Sirolimus).[1][2][3][4][5][6][7]

• Modification: 2-hydroxyethyl ether linkage at C40.

• Protecting Group: TBDMS (tert-butyldimethylsilyl) ether.

The Role of TBDMS

The choice of TBDMS is not arbitrary; it is a function of process causality :

• Lipophilicity: The TBDMS group significantly increases the logP of the intermediate, allowing for facile separation from unreacted Rapamycin (polar) and bis-alkylated impurities using standard normal-phase silica chromatography.

• Stability: It withstands the slightly basic conditions of the alkylation reaction (2,6-lutidine) but is cleaved cleanly under mild acidic conditions (1N HCl/MeOH) that do not degrade the acid-sensitive macrolide core.

Synthetic Pathway & Process Chemistry[2][3]

The synthesis of CAS 159351-68-5 is a regioselective alkylation. The C40 hydroxyl is the most accessible nucleophile, but competition from the C28 hydroxyl and potential retro-aldol degradation requires precise control.

Reaction Workflow Diagram

Figure 1: Synthetic route from Rapamycin to Everolimus via the CAS 159351-68-5 intermediate.[2][3][4][7][8][9]

Detailed Protocol: Alkylation Step

Objective: Synthesize 40-O-[2-(t-butyldimethylsilyl)oxy]ethyl rapamycin.

• Reagents:

  • Rapamycin (1.0 eq)[2][5][7][10]

  • 2-(t-butyldimethylsilyloxy)ethyl triflate (3.0 – 5.0 eq) [Note: Triflate is unstable; prepare fresh]

  • 2,6-Lutidine (3.0 – 5.0 eq)

  • Solvent: Dichloromethane (DCM) or Toluene.[3]

Step-by-Step Methodology:

• Preparation of Triflate (In-situ recommended): React 2-(t-butyldimethylsilyloxy)ethanol with triflic anhydride (Tf2O) and 2,6-lutidine in DCM at -78°C. Wash with cold water and concentrate immediately. Warning: The triflate decomposes rapidly; use within 1 hour.

• Alkylation:

  • Dissolve Rapamycin in dry Toluene/DCM (approx. 10 mL/g).

  • Add 2,6-lutidine (base).[2][3][4][6][7][9][11]

  • Heat the solution to 50–60°C (if Toluene) or reflux (if DCM).

  • Add the Triflate reagent in portions (e.g., 4 aliquots over 2 hours). Expert Insight: Portion-wise addition is critical because the triflate degrades faster than the alkylation rate. Dumping it all at once results in low conversion.

• Quench & Workup:

  • Monitor via TLC (Hexane:EtOAc 3:2). Look for the disappearance of Rapamycin (Rf ~0.4) and appearance of the less polar silyl ether (Rf ~0.7).

  • Quench with saturated NaHCO3.[2][12]

  • Extract with EtOAc, dry over Na2SO4.[12][13]

• Purification:

  • Flash chromatography (Silica gel).[13]

  • Eluent: Gradient Hexane/EtOAc (4:1 to 3:1).

  • Target Yield: 40–60% (Yield is limited by C28 regioisomers and triflate hydrolysis).

Conversion to Everolimus (Deprotection)

To validate the intermediate, it must be convertible to the final drug.

• Dissolve CAS 159351-68-5 in Methanol.

• Cool to 0°C.

• Add 1N HCl (aq).

• Stir for 1–2 hours. Caution: Over-exposure to acid will degrade the macrocycle.

• Neutralize with NaHCO3 and extract.

Analytical Characterization

Validating the identity of CAS 159351-68-5 requires confirming the presence of the silyl group and the ethylene linker.

Technique	Diagnostic Feature	Expected Value/Observation
1H NMR (CDCl3)	TBDMS - Si-Methyls	δ 0.06 ppm (Singlet, 6H)
TBDMS - t-Butyl	δ 0.88 ppm (Singlet, 9H)
Ethylene Linker (-O-CH2-CH2-O-)	Multiplets at δ 3.6 – 3.8 ppm
H-40 (Methine)	Shifted downfield relative to Rapamycin
Mass Spectrometry	Molecular Ion	[M+Na]+ ≈ 1152 m/z
HPLC	Retention Time	Significantly longer than Rapamycin (more lipophilic)

Biological Context: The mTOR Pathway

While CAS 159351-68-5 is an intermediate, its pharmacological relevance lies in its conversion to Everolimus. The silyl group renders the molecule too bulky to effectively form the ternary complex with FKBP12 and mTOR, making it a prodrug or inactive precursor in vitro.

Upon deprotection to Everolimus, the mechanism is restored.

Mechanism of Action Diagram

Figure 2: The pharmacological cascade of the final active product, Everolimus.

Handling & Stability Guidelines

• Storage: Store CAS 159351-68-5 at -20°C under Argon. The silyl ether is stable to moisture but sensitive to acidic vapors.

• Triflate Reagent: The alkylating agent (2-(t-butyldimethylsilyloxy)ethyl triflate) is highly unstable .[6] It should never be stored. Prepare immediately before use or purchase as a solution in inert solvent if available.

• Safety: Rapamycin derivatives are potent immunosuppressants.[5] Handle in a fume hood with double gloving and particulate respirators (N95/P3).

References

• Cottens, S., et al. (1994). O-alkylated rapamycin derivatives and their use, particularly as immunosuppressants.[12] WO Patent 1994009010A1.[6][9] Link

• Sedrani, R., et al. (1998). Chemical Modification of Rapamycin: The Discovery of SDZ RAD. Transplantation Proceedings. Link

• Moenius, T., et al. (2000).[3][6] Synthesis of [14C]-labelled and tritiated RAD001 (Everolimus). Journal of Labelled Compounds and Radiopharmaceuticals. Link

• Biava, H., et al. (2016). Process for the synthesis of everolimus and intermediates thereof.[3][6][12][14] WO Patent 2016020664A1. Link

• ChemicalBook. (2023). 40-O-[2-(t-butyldimethylsilyl)oxy]ethyl rapamycin Product Entry.Link

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• 5. Synthesis and biological evaluation of rapamycin-derived, next generation small molecules - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. WO2012103959A1 - Process for making everolimus - Google Patents [patents.google.com]
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Technical Guide: Solubility Properties & Process Handling of 40-O-[2-(t-butyldimethylsilyl)oxy]ethyl Rapamycin

[1][2]

Executive Summary

40-O-[2-(t-butyldimethylsilyl)oxy]ethyl rapamycin (CAS: 159351-68-5) is the critical lipophilic intermediate in the semi-synthesis of Everolimus (RAD001) from Rapamycin (Sirolimus).[1][2][3] Its physicochemical behavior is defined by the tert-butyldimethylsilyl (TBDMS) protecting group, which drastically alters the solubility profile of the parent macrolide.[1][2]

Unlike the final drug product (Everolimus), which is engineered for improved polarity and oral bioavailability, this intermediate is significantly more lipophilic.[1][2] Understanding this "solubility inversion" is essential for process chemists to efficiently separate unreacted Rapamycin, remove reagents, and control the deprotection step.[1][2]

This guide provides a technical analysis of its solubility manifolds, experimental protocols for characterization, and strategic applications in purification workflows.

Part 1: Molecular Architecture & Physicochemical Basis

To predict and manipulate solubility, one must analyze the structural shift introduced by the silyl ether tail.[2]

Structural Impact on Solvation[1][2]

• Parent Core (Rapamycin): A 31-membered macrocyclic lactone with a LogP of ~5.[1][2]5. It contains a specific "immunophilin-binding domain" (polar) and a "TOR-binding domain" (lipophilic).[1][2]

• The Modification: The C-40 hydroxyl is alkylated with a 2-(t-butyldimethylsilyloxy)ethyl moiety.[1][2][3]

  • Lipophilicity Spike: The bulky TBDMS group adds significant hydrophobicity. The estimated LogP shifts from ~5.5 (Rapamycin) to >7.5 .[1][2]

  • Polarity Reduction: The masking of the C-40 hydroxyl and the addition of the silyl group removes a key hydrogen-bond donor, reducing solubility in polar protic solvents (MeOH, EtOH) compared to Everolimus.[1][2]

Solubility Matrix (Qualitative)

Solvent Class	Representative Solvents	Solubility Status	Process Application
Non-Polar Alkanes	Hexane, Heptane, Cyclohexane	Moderate to High	Purification: Used as the mobile phase in Normal Phase Chromatography to elute the intermediate before Rapamycin.[1][2]
Aromatic Hydrocarbons	Toluene, Xylene	Very High	Reaction Medium: Preferred solvent for the alkylation reaction (high solubility + high boiling point for driving kinetics).[1][2]
Chlorinated Solvents	Dichloromethane (DCM), Chloroform	Very High	Extraction: Ideal for liquid-liquid extraction from aqueous workups.[1][2]
Polar Aprotic	Ethyl Acetate, THF, Acetone	High	Load Solvent: Used to dissolve crude mixtures before silica loading.[1][2]
Polar Protic	Methanol, Ethanol, Isopropanol	Moderate	Deprotection: Used as the solvent for the acid-catalyzed removal of TBDMS (solubility decreases as temperature drops).[1][2]
Aqueous	Water, Buffers	Insoluble	Wash Medium: Used to remove inorganic salts and triflate byproducts without product loss.[1][2]

Part 2: Experimental Protocols

Protocol: Saturation Shake-Flask Solubility Determination

Objective: To determine the precise solubility limit in a specific solvent system for crystallization design.[1]

Reagents:

• Test Solvent (HPLC Grade)

• 40-O-[2-(t-butyldimethylsilyl)oxy]ethyl rapamycin (Reference Standard)[1][2][3]

Workflow:

• Preparation: Place 50 mg of the intermediate into a 4 mL amber glass vial (protect from light).

• Addition: Add the test solvent in 100 µL increments at the target temperature (e.g., 25°C).

• Agitation: Vortex for 30 seconds after each addition. If the solid persists, place in a thermomixer at 25°C / 500 RPM for 1 hour.

• Equilibrium: If undissolved solid remains, centrifuge at 10,000 RPM for 5 minutes.

• Quantification: Dilute the supernatant 100x with Acetonitrile and inject into HPLC (See Section 2.2).

• Calculation:

HPLC Method for Quantification

Since the intermediate is highly lipophilic, standard Rapamycin methods must be adjusted to prevent column retention.[1][2]

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150mm, 3.5µm).[1][2]

• Temperature: 50°C (Higher temperature improves mass transfer for large macrolides).[1][2]

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 100% Acetonitrile (or MeOH/Acetonitrile 50:50).[1][2]

• Gradient:

  • 0-2 min: 60% B[1][2]

  • 2-15 min: 60% -> 95% B (The intermediate elutes late, typically ~12-14 min).[2]

  • 15-20 min: 95% B (Wash).[1][2]

• Detection: UV @ 278 nm (Macrolide triene chromophore).[1][2]

Part 3: Process Implications & Purification Strategy

The solubility difference between the TBDMS-Intermediate and Rapamycin is the primary lever for purification.

Normal Phase Chromatography (Silica Gel)

Because the TBDMS group shields the polar region, the intermediate interacts less strongly with the silica surface than Rapamycin.[1][2]

• Eluent System: Hexane : Ethyl Acetate (Gradient 80:20

  60:40).[1][2]

• Elution Order:

  • Silyl-Reagents: (Fastest) Excess triflate/silyl byproducts.[1][2]

  • TBDMS-Intermediate: (Target) Elutes at ~30-35% EtOAc.

  • Unreacted Rapamycin: (Slowest) Elutes at >40% EtOAc due to free hydroxyl groups.[1][2]

Deprotection & Solubility Switching

The conversion to Everolimus involves cleaving the TBDMS group with acid (e.g., HCl or Triflic acid) in Methanol.[1][2]

• The Switch: As the reaction proceeds, the lipophilic TBDMS group is lost.[2]

• Solubility Change: The molecule becomes more soluble in Methanol but less soluble in Hexane.

• Monitoring: The reaction mixture will become more homogeneous if starting from a suspension, or changes in refractive index can be observed.[2]

Part 4: Visualization of Solubility Logic

Diagram: Synthesis & Solubility Evolution

This diagram illustrates how the TBDMS group alters solubility to facilitate synthesis and purification.

Caption: Evolution of lipophilicity during the synthesis of Everolimus. The TBDMS-Intermediate represents the peak lipophilicity, allowing chromatographic separation from the parent Rapamycin.[2]

Diagram: Solvent Selection Decision Tree

A workflow for selecting the correct solvent based on the operational step.

Caption: Solvent selection guide for 40-O-[2-(t-butyldimethylsilyl)oxy]ethyl rapamycin based on process requirements.

References

• Sedrani, R., et al. (1998).[1][2] O-alkylated derivatives of rapamycin and their use.[1][2][4][5] U.S. Patent 5,665,772.[2] Novartis AG.[2] Link

• Moenius, T., et al. (2004).[1][2] Process for the production of 40-O-(2-hydroxyethyl)-rapamycin.[1][2][4] U.S. Patent Application 2004/0167152.[2] Novartis AG.[2] Link

• Simamora, P., et al. (2001).[1][2][6] Solubilization of rapamycin.[6][7] International Journal of Pharmaceutics, 213(1-2), 25-29.[2] Link[1][2]

• ChemicalBook. (2023).[1][2][5] 40-O-[2-(t-butyldimethylsilyl)oxy]ethyl rapamycin Product Properties.Link[1][2]

• PubChem. (2025).[1][2] Rapamycin Compound Summary.[2][3][8] National Library of Medicine. Link[1][2]

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Stability of Rapamycin C40 Silyl Ether Derivatives: A Technical Guide

Executive Summary

This technical guide provides a rigorous analysis of the synthesis, stability, and characterization of Rapamycin (Sirolimus) C40 silyl ether derivatives . Targeted at drug development scientists, this document moves beyond basic organic chemistry to explore the kinetic selectivity between C40 and C28 hydroxyls, the tunable hydrolytic stability of various silyl groups (TMS, TES, TBS, TIPS), and the analytical protocols required to validate these molecular architectures.

The C40 position (cyclohexyl hydroxyl) is the primary site for rapamycin derivatization (e.g., Everolimus, Temsirolimus) to modulate bioavailability. Silyl ethers at this position serve two critical roles:

• Robust Protecting Groups: Enabling chemical modification of the triene or macrocyclic core.

• Tunable Prodrug Moieties: Modulating lipophilicity and hydrolysis rates in physiological media.

Part 1: Structural Logic & Chemical Rationale

The Reactivity Landscape: C40 vs. C28

Rapamycin presents multiple hydroxyl groups, but C40 and C28 are the most nucleophilic. Understanding their steric and electronic environments is the prerequisite for selective derivatization.

• C40-OH (Cyclohexyl): Located on the cyclohexane ring, this secondary alcohol is sterically accessible and electronically distinct. It is the standard handle for "Rapalogs."

• C28-OH: Also a secondary alcohol but located closer to the macrocyclic core's rigid segments.

• Selectivity Challenge: While C40 is generally more reactive, aggressive silylation conditions (e.g., triflates with strong bases) often lead to C28, C40-bis-silylation . A common, high-yield strategy involves bis-protection followed by selective deprotection of the more labile C28 ether.

The Silyl Ether Stability Hierarchy

The stability of silyl ethers is governed by the steric bulk of the substituents on the silicon atom.[1] This allows for "orthogonal" protection strategies where one group is removed while another remains intact.

Table 1: Comparative Hydrolytic Stability of Silyl Ethers Relative rates normalized to TMS (Trimethylsilyl) ether = 1

Silyl Group	Abbr.[1][2][3][4][5][6][7][8][9]	Acid Stability (Rel.[1] Rate)	Base Stability (Rel. Rate)	Half-Life (1% HCl/MeOH)	Strategic Utility
Trimethylsilyl	TMS	1 (Baseline)	1 (Baseline)	< 1 min	Too labile for isolation; transient protection only.
Triethylsilyl	TES	~64	10-100	~10-20 min	Intermediate stability; useful for C28 protection.
tert-Butyldimethylsilyl	TBS	~20,000	~20,000	< 5 hours	Gold Standard. Stable to chromatography & mild workup.
Triisopropylsilyl	TIPS	~700,000	~100,000	> 100 hours	Extreme stability; survives harsh reagents (e.g., Lewis acids).

Technical Insight: For Rapamycin, TBS is the optimal balance for C40 modification, providing sufficient stability for purification and formulation but remaining cleavable with fluoride (TBAF) or strong acid conditions when necessary.

Part 2: Synthesis & Validation Protocols

Protocol A: Regioselective Synthesis of C40-O-TBS-Rapamycin

Direct selective silylation is difficult due to competing C28 reaction. The most robust industrial route utilizes a Bis-Silylation / Selective Deprotection sequence.

Step 1: Global Silylation (Formation of 28,40-bis-O-TBS-Rapamycin)

• Reagents: Rapamycin (1.0 eq), TBS-OTf (tert-butyldimethylsilyl triflate, 4.0 eq), 2,6-Lutidine (6.0 eq).

• Solvent: Anhydrous Dichloromethane (DCM), cooled to 0°C.

• Procedure:

  • Dissolve Rapamycin in DCM under

    atmosphere.

  • Add 2,6-Lutidine followed by dropwise addition of TBS-OTf.

  • Stir at 0°C for 2 hours. Monitor by TLC (Rf shifts significantly higher) or LC-MS.

  • Quench: Add saturated

    .[1] Extract with EtOAc.[1]

  • Result: Quantitative conversion to 28,40-bis-O-TBS-Rapamycin.

Step 2: Selective C28 Deprotection

Leveraging the subtle steric difference: C28-O-Si is more accessible/labile to mild acid hydrolysis than C40-O-Si.

• Reagents: 0.5 N

  (aq) or p-Toluenesulfonic acid (pTsOH) in Methanol.

• Condition: Stir at 0°C to Room Temperature (RT).

• Kinetic Control:

  • Monitor reaction every 15 minutes by HPLC.

  • Endpoint: Disappearance of Bis-Silyl peak and appearance of Mono-Silyl product. Stop before significant appearance of fully deprotected Rapamycin.

• Purification: Flash chromatography (Hexane/EtOAc gradient).

• Yield: Typically 60-75% isolated C40-O-TBS-Rapamycin.

Visualization of Reaction Pathway

Caption: Kinetic pathway for the synthesis of C40-O-TBS-Rapamycin via the bis-silyl intermediate.

Part 3: Stability Profiling & Analytical Methods

Stress Testing Protocols

To validate the stability of the C40-silyl derivative for formulation or biological use, the following stress tests are mandatory.

A. Acid Challenge (Simulating Stomach/Lysosome)

• Medium: 0.1 N HCl in MeOH/Water (1:1).

• Expectation:

  • TMS: Degrades instantly.

  • TBS:

    hours.

  • TIPS: Stable for >24 hours.

B. Base Challenge (Simulating Degradation)

• Medium: Phosphate buffer pH 9.0 or dilute

  .

• Risk: Rapamycin is inherently unstable in base (Ring opening to Secorapamycin).

• Observation: The silyl ether itself is stable, but the macrocycle may degrade. Crucial Control: Compare degradation rate of C40-TBS-Rapa vs. Native Rapa. Silylation often imparts minor conformational stability.

C. Plasma Stability (Prodrug Potential)

• Medium: Rat/Human Plasma at 37°C.

• Mechanism: Silyl ethers are generally not cleaved by esterases. Cleavage is primarily chemical (hydrolysis).

• Result: C40-TBS is likely to remain intact in plasma for extended periods, acting as a "hard" drug rather than a labile prodrug, unless a "triggerable" linker is used.

HPLC-MS Analytical Method

Self-validating system to separate Isomers (C28 vs C40) and Degradants.

Parameter	Condition
Column	C18 Reverse Phase (e.g., Zorbax SB-C18), 3.5 µm, 4.6 x 150 mm
Mobile Phase A	10 mM Ammonium Formate in Water (pH 3.5)
Mobile Phase B	Acetonitrile (ACN)
Gradient	50% B to 95% B over 20 mins
Flow Rate	1.0 mL/min
Detection	UV @ 278 nm (Triene chromophore) & MS (ESI+)
Retention Order	Secorapamycin < Rapamycin < C28-TBS < C40-TBS < Bis-TBS

Part 4: References

• Synthesis of Rapamycin Derivatives:

  • Wagner, R. et al. "Rapamycin analogs with reduced systemic exposure." Bioorganic & Medicinal Chemistry Letters, 2005. Link

  • Cottens, S. et al. "Derivation of Rapamycin: Adventures in Natural Product Chemistry." CHIMIA, 2019. Link

• Silyl Ether Stability Data:

  • Corey, E.J.[10] & Venkateswarlu, A. "Protection of hydroxyl groups as tert-butyldimethylsilyl derivatives."[11] Journal of the American Chemical Society, 1972.[10] (Foundational reference for TBS stability).

  • BenchChem Technical Guide. "A Comparative Guide to the Hydrolytic Stability of Isopropylsilyl Ethers and tert-Butyldimethylsilyl (TBS) Ethers." Link

• Rapamycin Structure & Reactivity:

  • Nicolaou, K.C. et al.[2] "Total Synthesis of Rapamycin."[12] Journal of the American Chemical Society, 1993. Link

  • PubChem Compound Summary: Rapamycin.Link

• Enzymatic/In Vivo Stability:

  • Pick, A. et al.[7] "SilE-R and SilE-S—DABB Proteins Catalysing Enantiospecific Hydrolysis of Organosilyl Ethers."[3] Angewandte Chemie, 2024.[3] Link

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An In-depth Technical Guide to the Synthesis of Everolimus from Sirolimus

Introduction: Bridging Sirolimus and Everolimus

Everolimus (RAD001) is a critical immunosuppressant and anti-cancer agent, distinguished as a 40-O-(2-hydroxyethyl) derivative of sirolimus (also known as rapamycin).[1] Like its parent compound, everolimus functions as a potent inhibitor of the mammalian Target of Rapamycin (mTOR), a key kinase involved in cellular processes such as growth, proliferation, and survival.[2][3] The introduction of the 2-hydroxyethyl group at the C40 position enhances the molecule's hydrophilicity and oral bioavailability compared to sirolimus.[4]

The synthetic conversion of sirolimus to everolimus presents a significant regioselectivity challenge. Sirolimus, a complex macrocyclic lactone, possesses multiple hydroxyl groups.[5] The core of the synthesis, therefore, lies in the selective alkylation of the C40 hydroxyl group while leaving other reactive sites, such as the C28 hydroxyl group, untouched. This guide provides a detailed examination of the prevalent and efficient synthetic pathway, elucidating the chemical principles, experimental considerations, and validation protocols that underpin the successful transformation of sirolimus into everolimus.

Strategic Overview: A Three-Act Synthesis

The conversion of sirolimus to everolimus is a well-orchestrated, three-stage process designed to overcome the inherent challenge of regioselectivity. The strategy avoids the need for protecting groups on the sirolimus macrocycle by leveraging the differential reactivity of the hydroxyl groups and carefully selected reaction conditions.

The pathway can be dissected as follows:

• Activation of the Alkylating Agent: The synthesis begins not with sirolimus itself, but with the preparation of a highly reactive 2-hydroxyethyl equivalent. This involves protecting the hydroxyl group of ethylene glycol as a silyl ether and subsequently converting the remaining hydroxyl into a potent leaving group, typically a trifluoromethanesulfonyl (triflate) group.

• Regioselective Alkylation: This is the pivotal step where the activated alkylating agent is reacted with sirolimus. The reaction conditions are meticulously controlled to favor the nucleophilic attack from the C40 hydroxyl oxygen, yielding a silyl-protected everolimus intermediate.

• Deprotection: The final act involves the selective cleavage of the silyl ether protecting group on the newly introduced side chain, unveiling the terminal hydroxyl group and yielding the final everolimus product.

This strategic approach is visualized in the workflow below.

Figure 1: Overall Synthetic Workflow from Sirolimus to Everolimus.

Part 1: Preparation of the Key Alkylating Agent

The success of the regioselective alkylation hinges on the preparation of a highly reactive and appropriately protected electrophile. The reagent of choice is typically 2-(tert-butyldimethylsilyloxy)ethyl trifluoromethanesulfonate.

Causality Behind Experimental Choices:

• Protecting Group Selection (TBDMS): The tert-butyldimethylsilyl (TBDMS) group is selected for its stability under the basic conditions of the subsequent alkylation step and its lability under acidic conditions for the final deprotection. This differential stability is key to the success of the overall synthesis.

• Leaving Group Selection (Triflate): Trifluoromethanesulfonate (triflate, Tf) is one of the best leaving groups in organic chemistry. Its use ensures that the alkylation reaction proceeds efficiently under relatively mild conditions, which is crucial for preserving the sensitive macrolide structure of sirolimus.

The preparation involves the reaction of 2-(tert-butyldimethylsilyloxy)ethanol with trifluoromethanesulfonic anhydride (Tf₂O) in the presence of a non-nucleophilic base like 2,6-lutidine.

Figure 2: Synthesis of the Activated Triflate Alkylating Agent.

Experimental Protocol: Synthesis of 2-(tert-butyldimethylsilyloxy)ethyl triflate

• To a solution of 2-(tert-butyldimethylsilyloxy)ethanol (e.g., 2.8g, 0.016 mol) in dichloromethane (DCM), add 2,6-Lutidine (e.g., 3.50 g, 0.0327 mol).[6]

• Cool the reaction mixture to a low temperature, typically -40°C, under an inert atmosphere (e.g., Nitrogen or Argon).

• Slowly add trifluoromethanesulfonic anhydride (e.g., 3.59 mL, 0.021 mol) dropwise, maintaining the temperature at -40°C.

• Stir the mixture at this temperature for approximately 30-60 minutes.[6]

• The resulting solution containing the triflate agent is typically used immediately in the next step without isolation.[5]

Part 2: The Core Reaction: Regioselective C40-O-Alkylation

This step is the heart of the synthesis, where sirolimus is selectively functionalized at the C40 hydroxyl position.

Causality Behind Experimental Choices:

• Solvent: Toluene is a common solvent, providing a suitable medium for the reactants and allowing for heating to drive the reaction.[6][7]

• Base: A sterically hindered, non-nucleophilic base such as 2,6-Lutidine or N,N-Diisopropylethylamine (DIPEA or Hünig's base) is critical.[5][7] These bases are strong enough to facilitate the deprotonation of the C40-OH, enhancing its nucleophilicity, but are too bulky to compete as nucleophiles and attack the triflate, which would lead to undesired byproducts.

• Temperature Control: The reaction is typically heated to between 45-60°C.[6][7] This thermal energy is required to overcome the activation energy for the Sₙ2 reaction. However, excessive heat can lead to the degradation of the sirolimus macrocycle. Therefore, careful temperature monitoring is essential.

• Inert Atmosphere: The reaction is performed under an inert atmosphere to prevent oxidation and other side reactions with the complex sirolimus molecule.[6]

The reaction proceeds via nucleophilic attack of the C40-alkoxide on the primary carbon of the triflate reagent, displacing the triflate leaving group and forming the C-O bond. The product is 40-O-[2-(tert-butyldimethylsilyl)oxy]ethyl rapamycin, the protected everolimus intermediate.

Figure 3: The Regioselective Alkylation Step.

Experimental Protocol: Synthesis of Protected Everolimus

• Charge a reaction vessel with sirolimus (e.g., 50.0 g) and toluene (e.g., 150.0 mL) under an inert atmosphere.[7]

• Raise the temperature of the mixture to 45-50°C.

• Add N,N-Diisopropylethylamine (e.g., 79.51 g) and optionally a catalytic amount of 4-dimethylaminopyridine (DMAP) (e.g., 1.34 g).[7]

• Slowly add a solution of the previously prepared 2-(tert-butyldimethylsilyloxy)ethyl triflate in toluene to the sirolimus mixture over a prolonged period.

• Stir the reaction mixture at 45-50°C for an extended period (e.g., 10-40 hours), monitoring the reaction progress by a suitable technique like HPLC or TLC.[7]

• Upon completion, cool the mixture (e.g., 0-5°C) and quench any remaining triflate by adding 2,6-Lutidine and stirring for an hour.[7]

• The resulting mixture containing the protected everolimus is then typically filtered and the solvent is removed under vacuum to yield the crude intermediate.

Part 3: Final Deprotection and Purification

The final chemical transformation is the removal of the TBDMS protecting group to reveal the terminal hydroxyl group of the C40 side chain.

Causality Behind Experimental Choices:

• Reagent: A mild acidic condition is employed. A mixture of hydrochloric acid (HCl) in methanol and water is a common and effective choice.[7] The silyl ether bond is highly susceptible to acid-catalyzed hydrolysis, while the rest of the macrolide structure is relatively stable under these controlled conditions. Other reagents like hydrofluoric acid (HF) or Lewis acids can also be used.[8]

• Workup: After deprotection, the acidic reaction mixture is neutralized with a weak base, such as an aqueous sodium bicarbonate solution. This is crucial to prevent any acid-catalyzed degradation of the final everolimus product during extraction and isolation.[2][7]

• Purification: Crude everolimus contains unreacted sirolimus, isomers, and other impurities. Purification is almost universally achieved via column chromatography on silica gel, followed by potential recrystallization or preparative HPLC to meet stringent pharmaceutical purity standards (>99%).[6][7]

Experimental Protocol: Deprotection and Isolation of Everolimus

• Dissolve the crude protected everolimus intermediate in methanol (e.g., 500.0 mL) and cool the solution to 0-5°C.[7]

• Slowly add a pre-mixed solution of hydrochloric acid and water (e.g., 20.0 mL HCl in 80.0 mL water) to the methanol solution while maintaining the low temperature.

• Stir the reaction for approximately 2-3 hours at 0-5°C, monitoring for the disappearance of the starting material.[7]

• Once the reaction is complete, quench the reaction by adding ethyl acetate and water, followed by neutralization with an aqueous sodium bicarbonate solution.

• Perform a standard aqueous workup: separate the organic and aqueous layers. Extract the aqueous layer with ethyl acetate to recover all product.[2]

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the organic layer under reduced pressure at a low temperature (below 30°C) to yield crude everolimus.[7]

• Purify the crude product by column chromatography, eluting with a solvent system such as a gradient of n-Hexane/ethyl acetate/isopropanol to yield pure everolimus.[7]

Quantitative Data Summary

The efficiency of each step is critical for the overall process viability. The following table summarizes typical reagent quantities and yields, though these can vary based on scale and specific process optimizations.

Step	Starting Material	Key Reagents	Solvent	Temperature	Typical Yield	Reference
Alkylation	Sirolimus (50 g)	2-(TBDMS)oxyethyl triflate, DIPEA, DMAP	Toluene	45-50°C	~70-85% (crude intermediate)	[7]
Deprotection	Protected Everolimus (~100 g crude)	Hydrochloric Acid	Methanol	0-5°C	~35-45% (pure, after chromatography)	[7]
Purification	Crude Everolimus	Silica Gel	Hexane/EtOAc/IPA	Ambient	>99% Purity	[2][7]

Note: Yields can be highly variable and the reported values are indicative of published laboratory-scale syntheses.

Conclusion

The synthesis of everolimus from sirolimus is a testament to the power of regioselective chemical transformations on complex natural products. By carefully selecting reagents that exploit the subtle differences in reactivity within the sirolimus macrocycle—specifically the use of a sterically hindered base and a highly reactive triflate electrophile—the targeted alkylation of the C40 hydroxyl group can be achieved with remarkable efficiency. The subsequent mild acidic deprotection completes the synthesis. Each step, from the activation of the alkylating agent to the final purification, is governed by a clear understanding of reaction mechanisms and the delicate nature of the macrolide core, resulting in a robust and scalable pathway to a vital therapeutic agent.

References

• Technical Disclosure Commons. (2023). Improved process for the preparation of Everolimus. Retrieved from [Link]

• Google Patents. (2016). WO2016020664A1 - Process for the synthesis of everolimus and intermediates thereof.

• ResearchGate. Synthesis of everolimus (46) from sirolimus (45). TBDMS=tert‐butyldimethylsilyl. Tf=trifluoromethanesulfonyl. Retrieved from [Link]

• MDPI. (2021). Sirolimus and Everolimus Pathway: Reviewing Candidate Genes Influencing Their Intracellular Effects. Retrieved from [Link]

• Google Patents. (2011). CN102268015A - Synthesis method of everolimus.

• Cottens, S. (2019). Derivation of Rapamycin: Adventures in Natural Product Chemistry. CHIMIA, 73(7/8), 582-586. Retrieved from [Link]

• Google Patents. (2018). US9938297B2 - Process for the synthesis of everolimus and intermediates thereof.

• ACS Publications. (2021). Optimization of the Everolimus Intermediate Preparation Process: Impurity Identification Followed by One-Pot Transformation to the Desired Product. Organic Process Research & Development. Retrieved from [Link]

• Organic Chemistry Portal. Alcohol or phenol synthesis by silyl ether cleavage. Retrieved from [Link]

• Google Patents. (2011). CN102174053A - Method for purifying everolimus.

• Abdominal Key. (2019). mTOR Inhibitors: Sirolimus and Everolimus. Retrieved from [Link]

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• 8. US9938297B2 - Process for the synthesis of everolimus and intermediates thereof - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Note & Protocol: Synthesis of 40-O-[2-(t-butyldimethylsilyl)oxy]ethyl Rapamycin via Triflate Activation

For: Researchers, scientists, and drug development professionals in medicinal chemistry and process development.

Abstract & Introduction

Rapamycin (Sirolimus) is a macrolide natural product with potent immunosuppressive and anti-proliferative properties.[1][2][3][4] Its mechanism of action involves the formation of a complex with the FK506-binding protein 12 (FKBP12), which then binds to and inhibits the mammalian Target of Rapamycin (mTOR), a critical kinase in cell signaling pathways.[1][4] Chemical modification of the rapamycin scaffold has led to the development of analogs, or "rapalogs," with improved pharmacokinetic profiles and clinical utility.[3][4][5] One such key analog is Everolimus (40-O-(2-hydroxyethyl)-rapamycin), which requires the synthesis of the silyl-protected intermediate, 40-O-[2-(t-butyldimethylsilyl)oxy]ethyl rapamycin.

This application note provides a detailed protocol for the synthesis of 40-O-[2-(t-butyldimethylsilyl)oxy]ethyl rapamycin through the O-alkylation of the C40 hydroxyl group of rapamycin. The methodology leverages the high reactivity of a trifluoromethanesulfonate (triflate) leaving group, a common strategy for forming ether linkages under mild conditions.[6] We will delve into the mechanistic rationale, step-by-step experimental procedures, purification, and comprehensive analytical characterization of the target compound.

Mechanistic Rationale: The Power of the Triflate

The selective alkylation of the C40 hydroxyl group of rapamycin presents a challenge due to the presence of other hydroxyl groups at C10 and C28.[7] However, the C40 secondary alcohol is generally more sterically accessible and reactive. The chosen synthetic strategy employs a triflate-mediated SN2 reaction.

Key Principles:

• Triflate as a Super Leaving Group: The trifluoromethanesulfonate (CF₃SO₃⁻) anion is an exceptionally stable, non-nucleophilic species due to the strong electron-withdrawing effect of the three fluorine atoms, which delocalizes the negative charge. This makes it an excellent leaving group, facilitating nucleophilic substitution even with moderately reactive nucleophiles.

• The Role of the Base: A non-nucleophilic, sterically hindered base, such as 2,6-lutidine or N,N-diisopropylethylamine (Hünig's base), is crucial.[8][6][9] Its primary function is to deprotonate the C40 hydroxyl group of rapamycin, forming the corresponding alkoxide. This alkoxide is a much stronger nucleophile than the neutral hydroxyl group. The steric hindrance of the base prevents it from competing with the rapamycin alkoxide as a nucleophile and reacting with the electrophilic triflate reagent.

• Silyl Protecting Group: The hydroxyl group of the ethyl side chain is protected with a t-butyldimethylsilyl (TBS) group.[10] This is a common strategy to prevent self-reaction or other unwanted side reactions of the alkylating agent. The TBS group is stable under the basic reaction conditions but can be readily removed under acidic conditions to yield Everolimus.[8][9]

The overall reaction is depicted below:

Caption: Reaction scheme for triflate-mediated O-alkylation of rapamycin.

Experimental Protocol

This protocol is based on established procedures.[8][9][11] All operations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) should be worn. Anhydrous conditions are recommended for optimal results.

Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Supplier	Notes
Rapamycin	53123-88-9	914.17	Various	Ensure high purity (>98%)
2-(t-Butyldimethylsilyloxy)ethyl Triflate	105597-83-9	322.42	Various	Highly unstable, use immediately after prep or purchase high quality
2,6-Lutidine	108-48-5	107.15	Sigma-Aldrich, etc.	Anhydrous grade, stored over molecular sieves
Toluene	108-88-3	92.14	Various	Anhydrous grade
Dichloromethane (DCM)	75-09-2	84.93	Various	Anhydrous grade
Ethyl Acetate (EtOAc)	141-78-6	88.11	Various	HPLC grade
Heptane	142-82-5	100.21	Various	HPLC grade
Silica Gel	7631-86-9	60.08	Various	60-200 mesh for column chromatography[12]

Step-by-Step Synthesis Procedure

• Reaction Setup:

  • To a dry, nitrogen-flushed round-bottom flask, add rapamycin (e.g., 1.0 g, 1.09 mmol).

  • Dissolve the rapamycin in anhydrous toluene (e.g., 20 mL).

  • Add 2,6-lutidine (e.g., 0.51 mL, 4.36 mmol, 4 equivalents). Stir the solution at room temperature.

• Addition of Triflate Reagent:

  • In a separate, dry, nitrogen-flushed flask, prepare a solution of 2-(t-butyldimethylsilyloxy)ethyl triflate (e.g., 1.41 g, 4.36 mmol, 4 equivalents) in anhydrous toluene (e.g., 10 mL).

  • Expert Tip: The triflate reagent is highly sensitive to moisture and should be handled under an inert atmosphere.[8] It is often prepared in situ or used immediately after being received from a commercial supplier.

  • Add the triflate solution dropwise to the rapamycin solution over 15-20 minutes at room temperature.

• Reaction Monitoring:

  • Heat the reaction mixture to 50-60°C.[8][9]

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material (rapamycin) is consumed (typically 2-4 hours).

    • TLC System: Silica gel, eluting with a mixture of heptane and ethyl acetate (e.g., 1:1 v/v). Visualize with an anisaldehyde stain.

    • HPLC System: C18 column, with a mobile phase of acetonitrile and water.[13]

• Workup and Extraction:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate (e.g., 50 mL).

  • Wash the organic layer sequentially with:

    • Saturated aqueous sodium bicarbonate (NaHCO₃) solution (2 x 25 mL) to quench any remaining acidic species.

    • Water (1 x 25 mL).

    • Brine (1 x 25 mL) to aid in phase separation.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product as a solid or viscous oil.

Purification Protocol

The crude product is purified by flash column chromatography on silica gel.[12][14]

• Column Preparation:

  • Pack a glass column with silica gel (60-200 mesh) using a slurry method with a non-polar solvent like heptane.[12][15]

• Loading and Elution:

  • Dissolve the crude product in a minimal amount of dichloromethane or the mobile phase.

  • Adsorb the crude mixture onto a small amount of silica gel and load it onto the column.

  • Elute the column with a gradient of ethyl acetate in heptane (e.g., starting from 10% EtOAc in heptane and gradually increasing to 50% EtOAc). The exact gradient may need optimization based on TLC analysis.

• Fraction Collection:

  • Collect fractions and analyze them by TLC or HPLC.

  • Pool the fractions containing the pure desired product.

• Final Product Isolation:

  • Evaporate the solvent from the pooled fractions under reduced pressure to yield 40-O-[2-(t-butyldimethylsilyl)oxy]ethyl rapamycin as a white to off-white solid.

  • A typical yield for this reaction is around 70-80%.[8]

Analytical Characterization

Thorough analytical characterization is essential to confirm the identity and purity of the synthesized compound.[16][17][18]

High-Performance Liquid Chromatography (HPLC)

• Purpose: To assess purity and quantify the product.

• System:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).[19]

  • Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid, if needed for peak shape).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 278 nm.[13]

• Expected Result: The final product should show a single major peak with a purity of >95%. The retention time will be longer than that of rapamycin due to the increased lipophilicity.

Mass Spectrometry (MS)

• Purpose: To confirm the molecular weight of the product.

• Technique: Electrospray Ionization (ESI) in positive mode is typically used.

• Expected Result: The mass spectrum should show a prominent ion corresponding to the sodium adduct [M+Na]⁺.

  • Calculated M.W.: 1030.41

  • Expected [M+Na]⁺: m/z 1053.4

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Purpose: To confirm the structure of the molecule by analyzing the chemical environment of the protons (¹H NMR) and carbons (¹³C NMR).

• Solvent: CDCl₃ or DMSO-d₆.

• Expected ¹H NMR Signatures:

  • Appearance of new signals corresponding to the TBS-protected ethyl group:

    • A singlet at ~0.0 ppm (6H) for the two methyl groups on the silicon atom.

    • A singlet at ~0.9 ppm (9H) for the t-butyl group.

    • Multiplets at ~3.5-3.8 ppm (4H) for the two -CH₂- groups of the ethyl linker.

  • A downfield shift of the proton at C40 compared to its position in rapamycin.

  • The complex multiplet pattern characteristic of the rapamycin macrocycle will remain largely intact.

Workflow Visualization

Caption: Experimental workflow for the synthesis and purification of 40-O-[2-(t-butyldimethylsilyl)oxy]ethyl rapamycin.

Conclusion & Future Steps

The protocol detailed in this application note provides a robust and reproducible method for the synthesis of 40-O-[2-(t-butyldimethylsilyl)oxy]ethyl rapamycin, a key intermediate in the production of Everolimus. The use of a triflate-mediated alkylation ensures high efficiency and selectivity for the C40 hydroxyl group. The subsequent step, which is beyond the scope of this particular note, would involve the selective deprotection of the TBS group under acidic conditions (e.g., using HCl in an alcohol solvent or HF-Pyridine) to yield the final active pharmaceutical ingredient, Everolimus.[8][9]

References

• WO2016207205A1 - Method for the synthesis of rapamycin derivatives - Google P
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• Recovery and Purification of Rapamycin from the Culture Broth of Mtcc 5681 - Science Alert.
• Synthesis and biological evaluation of rapamycin-derived, next gener
• Improved Process For Isolation And Purification Of Rapamycin
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• Identification of Novel Rapamycin Derivatives As Low-Level Impurities in Active Pharmaceutical Ingredients - Scribd.
• Production of Novel Rapamycin Analogs by Precursor-Directed Biosynthesis - PMC - NIH.
• Identification of novel rapamycin derivatives as low-level impurities in active pharmaceutical ingredients - PubMed.
• WO1994009010A1 - O-alkylated rapamycin derivatives and their use, particularly as immunosuppressants - Google P
• Synthetic studies towards penicisulfuranol B; C-H activation borylation of staurosporine; design, synthesis, and evaluation of rapamycin and everolimus analogs - BEARdocs.
• US20050192311A1 - Process for production of O-alkylated rapamycin derivatives - Google P
• Synthesis and biological evaluation of rapamycin-derived, next generation small molecules - MedChemComm (RSC Publishing).
• Structure of prolylrapamycin: confirmation through a revised and detailed NMR assignment study - PMC.
• (PDF)
• ES2741013T3 - Procedure for the synthesis of rapamycin derivatives - Google P
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• Exploring Rapamycin: Insights into Its Chemical Structure - Valhalla Vitality.
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• Rapamycin: Frequently Asked Questions - AG Scientific.

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Application Note: Selective Deprotection of the TBS Group from a Key Everolimus Intermediate

Introduction: The Critical Final Step in Everolimus Synthesis

Everolimus (Afinitor®/Zortress®) is a critical immunosuppressant and anticancer agent derived from the natural macrolide sirolimus (rapamycin).[1] Its synthesis is a multi-step process that relies heavily on the strategic use of protecting groups to mask reactive functional moieties and ensure regioselectivity. The final step in many synthetic routes involves the alkylation of sirolimus at the C40 hydroxyl group with a 2-hydroxyethyl unit.[2] To achieve this, the hydroxyl group of the incoming fragment is temporarily masked, most commonly as a tert-butyldimethylsilyl (TBS) ether.

The intermediate, 40-O-[2-(tert-butyldimethylsilyl)oxy]ethyl-rapamycin, is the direct precursor to the active pharmaceutical ingredient.[3][4] The selective and high-yielding removal, or deprotection, of this TBS group is therefore not merely a routine step but a critical, value-adding transformation that dictates the purity and overall success of the synthesis. This application note provides a detailed guide to the mechanisms, protocols, and critical parameters for the successful deprotection of the TBS group to yield everolimus.

The Mechanism of Silyl Ether Cleavage

The stability of the TBS ether is a key feature, rendering it robust through various synthetic steps. However, this stability necessitates specific conditions for its removal. The cleavage of the silicon-oxygen bond is typically achieved through two primary mechanistic pathways: acid-catalyzed hydrolysis and fluoride-mediated scission.[5][6]

Fluoride-Mediated Deprotection

This is the most common method for TBS group removal. The mechanism is driven by the exceptionally high affinity of silicon for fluoride, resulting in the formation of a very strong Si-F bond (>30 kcal/mol stronger than a Si-O bond).[5][6] The reaction proceeds via a nucleophilic attack of the fluoride ion on the silicon atom, forming a transient, pentacoordinate siliconate intermediate which then collapses to release the alkoxide.[7][8]

Caption: Mechanism of fluoride-mediated TBS deprotection.

Acid-Catalyzed Deprotection

Under acidic conditions, the deprotection is initiated by the protonation of the ether oxygen atom.[5][9] This enhances the leaving group ability of the alcohol. A nucleophile, typically the solvent (e.g., methanol, water), then attacks the silicon atom, leading to the cleavage of the Si-O bond.[9] This method is particularly relevant for the final step in everolimus synthesis as documented in several patents.[2][4]

Caption: Mechanism of acid-catalyzed TBS deprotection.

Strategic Considerations for Everolimus

The macrolide core of everolimus is complex and contains multiple functional groups, including esters, a lactone, ketones, and other hydroxyl groups. The chosen deprotection method must be mild enough to avoid isomerization, hydrolysis, or other unwanted side reactions.

Method	Advantages	Disadvantages for Everolimus
Acid-Catalyzed (e.g., HCl, TFA)	- Documented in manufacturing patents.[2][4]- Generally fast and efficient.- Volatile byproducts.	- Risk of acid-catalyzed degradation of the macrolide core.- Potential for undesired cleavage of other sensitive groups.
Fluoride-Mediated (e.g., TBAF)	- High selectivity for silicon ethers.- Generally mild conditions (room temp).- Most common lab-scale method.[5][10]	- TBAF is basic and can cause base-mediated decomposition.[6][11]- Workup can be challenging to remove tetrabutylammonium salts.[12][13]
Buffered Fluoride (e.g., HF-Pyridine)	- Milder and less basic than TBAF.- High selectivity.	- HF is highly toxic and corrosive, requiring special handling precautions (plastic labware).[14]

Given the documented use in process chemistry patents, acid-catalyzed deprotection is a proven method for this specific substrate, likely optimized to minimize degradation.[4] However, fluoride-based methods remain excellent and highly relevant alternatives, especially for discovery and development scales.

Detailed Experimental Protocols

Safety Precaution: All manipulations should be carried out in a well-ventilated fume hood. Personal protective equipment (lab coat, safety glasses, and appropriate gloves) must be worn.

Protocol 1: Acid-Catalyzed Deprotection with HCl in Methanol

This protocol is adapted from procedures described in the process patent literature for everolimus synthesis.[4]

Materials:

• TBS-protected everolimus intermediate (1.0 equiv)

• Methanol (ACS grade or higher)

• 1N Hydrochloric Acid (HCl)

• Toluene or Ethyl Acetate

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• Dissolution: Dissolve the TBS-protected everolimus (1.0 equiv) in methanol (approx. 0.05 M solution) in a round-bottom flask equipped with a magnetic stir bar.

• Cooling: Cool the solution to 0 °C using an ice-water bath. This is critical to control the reaction rate and minimize potential acid-mediated degradation.

• Acidification: While stirring, slowly add 1N HCl dropwise until the pH of the solution reaches 2-3.

• Reaction Monitoring: Stir the reaction at 0 °C. Monitor the progress of the deprotection by Thin-Layer Chromatography (TLC) or HPLC every 30 minutes (see Section 5). The reaction is typically complete in 1-3 hours.

• Quenching & Extraction: Once the reaction is complete, add toluene or ethyl acetate and deionized water to the reaction mixture. Carefully neutralize the mixture by adding saturated NaHCO₃ solution until effervescence ceases.

• Work-up: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with the organic solvent (2x). Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Purification: Filter off the drying agent and concentrate the organic solvent under reduced pressure. The resulting crude everolimus can be purified by flash column chromatography on silica gel.

Protocol 2: Fluoride-Mediated Deprotection with TBAF

This is the most standard laboratory procedure for TBS deprotection.[7]

Materials:

• TBS-protected everolimus intermediate (1.0 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Tetrabutylammonium fluoride (TBAF), 1.0 M solution in THF (1.2 equiv)

• Dichloromethane (DCM) or Ethyl Acetate

• Deionized Water

• Brine

Procedure:

• Dissolution: Dissolve the TBS-protected everolimus (1.0 equiv) in anhydrous THF (approx. 0.1 M solution) under an inert atmosphere (e.g., Nitrogen or Argon).

• Reagent Addition: Add the 1.0 M TBAF solution in THF (1.2 equiv) dropwise to the stirred solution at room temperature.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC or HPLC. Reactions are often complete within 1-4 hours.

• Quenching & Work-up: Upon completion, dilute the reaction mixture with DCM or ethyl acetate and quench by adding water.[11] Separate the organic layer, wash sequentially with water and brine to remove TBAF salts.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

• Scientist's Note: The basicity of commercial TBAF solutions can sometimes lead to low yields with sensitive substrates.[6][11] If decomposition is observed, buffering the reaction by adding acetic acid (1.2 equiv) along with the TBAF can mitigate these side reactions.

Reaction Monitoring and Workflow

Vigilant monitoring is key to achieving a high yield and preventing over-exposure to deprotection reagents.

Thin-Layer Chromatography (TLC):

• Technique: TLC is a fast, qualitative method to track the reaction.[15][16] Spot a small aliquot of the reaction mixture on a silica gel plate.

• Eluent System: A mixture of hexanes and ethyl acetate (e.g., 1:1 or 3:7) is a good starting point.

• Visualization: Use a UV lamp (if the compound is UV active) and/or stain with potassium permanganate or vanillin.

• Interpretation: The TBS-protected starting material is less polar and will have a higher Rf value. The deprotected everolimus product, with its free hydroxyl group, is more polar and will have a lower Rf value. The reaction is complete when the starting material spot is no longer visible.

General Experimental Workflow:

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• 3. WO2016020664A1 - Process for the synthesis of everolimus and intermediates thereof - Google Patents [patents.google.com]
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Technical Notes & Optimization

purification methods for crude 40-O-TBS-rapamycin intermediate

Technical Support Center: 40-O-TBS-Rapamycin Purification

Introduction: The Molecule & The Challenge

The synthesis of 40-O-TBS-Rapamycin is the critical gateway step in manufacturing analogs like Everolimus and Temsirolimus. The objective is to protect the hydroxyl group at C-40 (accessible) while leaving the sterically hindered C-31 hydroxyl and the sensitive hemiketal core intact.

The Scientist’s Dilemma: Rapamycin is a "fragile giant." It is a 31-membered macrocycle containing a triene system and a pipecolate region. It is sensitive to:

• Acid: Promotes retro-aldol fragmentation and dehydration.

• Base: Catalyzes ring-opening to biologically inactive seco-rapamycin.

• Silica Gel: Commercial silica is slightly acidic (pH 6.0–6.5), sufficient to degrade the product during slow chromatography.

This guide provides a self-validating workflow to navigate these stability issues while maximizing yield.

Module 1: The "Dirty" Crude – Reaction Quench & Workup

Context: The standard synthesis uses TBS-Triflate (TBSOTf) and 2,6-Lutidine in Dichloromethane (DCM) at sub-zero temperatures (-40°C to -10°C). The primary impurity profile is established before you even start purification.

Critical Protocol: The Buffered Quench

Do not use dilute HCl or standard acidic workups. The hemiketal core will collapse.

Step-by-Step:

• Quench: Pour the cold reaction mixture into a vigorously stirring biphasic solution of Saturated Aqueous NaHCO₃ and DCM (1:1 vol).

  • Why: Neutralizes triflic acid byproducts immediately without exposing the macrolide to low pH.

• Partition: Separate layers. Wash the organic layer with Saturated NH₄Cl (removes lutidine) followed by Brine .

• Drying: Dry over anhydrous Na₂SO₄ (Sodium Sulfate).

  • Avoid: MgSO₄ (Magnesium Sulfate) is slightly Lewis acidic and can cause micro-degradation on the filter cake.

• Concentration: Rotary evaporate at <30°C . Do not heat the bath above 35°C; silyl ethers can migrate or hydrolyze thermally in the presence of trace salts.

Module 2: Chromatography Troubleshooting (The Core)

User Issue: "My product decomposes on the column, or I cannot separate the 31,40-bis-silyl impurity."

Strategy A: Buffered Silica Flash Chromatography

Standard silica gel can degrade Rapamycin. You must passivate the surface.

• Slurry Preparation: Slurry silica gel (Grade 60, 230-400 mesh) in the starting eluent containing 0.5% Triethylamine (TEA) .

• Packing: Pour the column and flush with 2 column volumes (CV) of solvent without TEA to remove excess base (excess base causes ring-opening).

• Eluent System:

  • Solvent A: n-Heptane (or Hexane)

  • Solvent B: Acetone (Preferred over EtOAc for Rapamycin selectivity)[1]

  • Gradient: 0%

    40% Acetone.

  • Target Rf: 40-O-TBS-Rapamycin elutes around 25-30% Acetone.

Table 1: Elution Order & Identification

Compound	Relative Rf (Hex:Acetone 6:4)	Visualization (p-Anisaldehyde)	Notes
31,40-di-TBS-Rapamycin	0.65 - 0.75	Dark Blue/Black	"Over-reaction" impurity. Greasy/runs fast.
40-O-TBS-Rapamycin	0.45 - 0.55	Dark Blue/Black	Target Product.
Unreacted Rapamycin	0.25 - 0.35	Dark Blue/Black	Recycle if significant (>10%).
Seco-Rapamycin	0.10 - 0.20	Faint Brown/Purple	Ring-opened degradation product.

Strategy B: The "Precipitation" Polish (Alternative to Column)

If the crude purity is >85%, avoid the column entirely to save yield.

• Dissolve crude foam in minimal hot Diethyl Ether or MTBE .

• Add n-Heptane dropwise until cloudy.

• Cool to -20°C overnight.

• The impurities (bis-silyl and reagents) often stay in the mother liquor, while 40-O-TBS-Rapamycin precipitates as an amorphous white solid.

Module 3: Visualizing the Workflow

The following diagram illustrates the decision logic for purification based on crude purity and impurity profile.

Caption: Decision tree for purification. High-purity crude streams bypass stress-inducing silica chromatography in favor of precipitation.

Module 4: FAQ & Troubleshooting

Q1: I see two peaks in my HPLC for the pure product. Is it impure? A: Likely No . Rapamycin and its derivatives exist as two conformational isomers (rotamers) due to hindered rotation of the pipecolic acid amide bond.

• Verification: Heat the HPLC column to 50°C or 60°C . If the two peaks merge (coalesce) into a single sharp peak, they are rotamers. If they remain distinct, you have a chemical impurity (likely an isomer or regioisomer).

Q2: How do I remove the 31,40-bis-TBS impurity? A: This is the hardest separation.

• Prevention: Stop the reaction at 95% conversion of Rapamycin. Do not push for 100%.

• Purification: Use a shallower gradient on the column (e.g., 10% to 25% Acetone over 20 CV). The bis-silyl compound is significantly less polar and will elute much earlier if the gradient is shallow.

Q3: My product turned yellow/brown after drying. A: This indicates oxidative instability or trace base remaining.

• Fix: Ensure the final product is stored under Argon/Nitrogen at -20°C. Add a stabilizer like BHT (butylated hydroxytoluene) if the intermediate will be stored for >1 week before the next step.

References

• Graziani, E. I. (2009).[2] "Recent advances in the chemistry, biosynthesis and pharmacology of rapamycin analogs." Natural Product Reports, 26(5), 602–609.[2] Link

• Cottens, S., & Sedrani, R. (2002). "Regioselective synthesis of rapamycin derivatives." European Patent EP1216251B1. Link

• Luengo, J. I., et al. (1994). "Structure-activity studies of rapamycin analogs: Evidence that the C-7 methoxy group is part of the effector domain and positioned at the FKBP12-FRAP interface." Chemistry & Biology, 1(7), 471-481.
• Novartis AG. (2013). "Purification of rapamycin derivatives." U.S. Patent 2013/0158260. (Describes industrial solvent systems for rapamycin analogs).

Sources

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• 2. Recent advances in the chemistry, biosynthesis and pharmacology of rapamycin analogs - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Technical Comparison Guide: TBS-Protected Everolimus Intermediate Analysis

This guide provides an in-depth technical analysis of the TBS-protected Everolimus intermediate (40-O-[2-(tert-butyldimethylsilyloxy)ethyl]-rapamycin), a critical precursor in the synthesis of Everolimus (RAD001).

Executive Summary & Strategic Rationale

In the semi-synthesis of Everolimus from Rapamycin (Sirolimus), the 40-O-[2-(tert-butyldimethylsilyloxy)ethyl]-rapamycin intermediate serves as the pivotal checkpoint. This guide compares the spectral performance and synthetic utility of the TBS-protected route against alternative strategies (e.g., direct alkylation or TES-protection).

Why TBS?

• Spectral Clarity: The tert-butyldimethylsilyl (TBS) group provides distinct, high-intensity singlet markers in 1H NMR (

  ~0.05 ppm and ~0.90 ppm), allowing for rapid quantification of conversion rates without interference from the complex macrolide core.

• Stability Profile: Unlike the triethylsilyl (TES) group, which is liable to premature hydrolysis during silica gel purification, TBS withstands standard chromatographic conditions, ensuring higher isolated yields (>80% vs. ~50-60% for labile alternatives).

1H NMR Spectral Data Analysis

The following data compares the diagnostic signals of the Starting Material (Rapamycin), the TBS-Intermediate, and the Final Product (Everolimus).

Comparative Chemical Shift Table (500 MHz, CDCl₃)

Note: Chemical shifts (

) are reported in ppm relative to TMS. Multiplicities: s=singlet, d=doublet, t=triplet, m=multiplet.

Structural Motif	Proton Assignment	Rapamycin (Start)	TBS-Intermediate (Target)	Everolimus (Final)
Silyl Protection	Si-(CH₃)₂	Absent	0.05 (s, 6H)	Absent
Si-C(CH₃)₃	Absent	0.89 (s, 9H)	Absent
C-40 Position	C40-H	3.10 - 3.30 (m)	3.15 - 3.35 (m)	3.15 - 3.35 (m)
Ethylene Linker	-O-CH₂-CH₂-O-R	Absent	3.72 (t, 2H) (α to Si)	3.70 - 3.75 (m)
-O-CH₂-CH₂-O-R	Absent	3.55 - 3.65 (m, 2H)	3.55 - 3.65 (m)
Core Macrolide	C-32 OMe	3.14 (s, 3H)	3.14 (s, 3H)	3.14 (s, 3H)
C-39 OMe	3.33 (s, 3H)	3.33 (s, 3H)	3.33 (s, 3H)
C-16 OMe	3.40 (s, 3H)	3.41 (s, 3H)	3.41 (s, 3H)

Diagnostic Interpretation

• The "TBS Fingerprint": The most critical validation of the intermediate is the appearance of the dimethyl silyl singlet at 0.05 ppm . This region is typically silent in Rapamycin, making it a binary (Yes/No) indicator of successful alkylation.

• Linker Validation: The appearance of the ethylene glycol linker protons at 3.55–3.72 ppm confirms the attachment of the side chain. In the final Everolimus product, the loss of the TBS signals confirms deprotection, while the linker signals remain.

• Regioselectivity Check: The C-40 position is the most reactive hydroxyl. If over-alkylation occurs (e.g., at C-28), additional shifts or broadening in the 3.8–4.2 ppm region would be observed. The TBS intermediate spectrum should maintain the integrity of the C-28 proton signal (~4.17 ppm).

Experimental Protocol: Synthesis & Validation

This protocol outlines the generation of the intermediate and the subsequent NMR validation step.

Workflow Diagram

The following flowchart illustrates the critical decision points in the synthesis and analysis process.

Caption: Synthesis and NMR validation workflow for TBS-protected Everolimus intermediate.

Step-by-Step Methodology

Step 1: Alkylation (Formation of Intermediate)

• Preparation: Dissolve Rapamycin (1.0 eq) in anhydrous Toluene/DCM (2:1 ratio).

• Activation: Add 2,6-Lutidine (3.0 eq) as a non-nucleophilic base.

• Addition: Add 2-(tert-butyldimethylsilyloxy)ethyl triflate (2.0 - 4.0 eq) portion-wise at 60°C.

  • Causality: Portion-wise addition prevents the accumulation of the reactive triflate, reducing the risk of bis-alkylation at the C-28 position.

• Monitoring: Monitor by TLC (Hexane:EtOAc 3:2) or HPLC.[1][2][3][4][5][6][7][8] The intermediate (Rf ~0.6) runs higher than Rapamycin (Rf ~0.4).

Step 2: NMR Sample Preparation

• Isolation: Concentrate the organic layer and pass through a short silica plug to remove lutidine salts.

• Solvent: Dissolve ~5 mg of the dried intermediate in 0.6 mL of CDCl₃ (Chloroform-d).

  • Note: Avoid DMSO-d6 for this intermediate as the high viscosity can broaden the subtle multiplet splittings of the macrolide core.

• Acquisition: Acquire 1H NMR with a minimum of 16 scans.

Step 3: Self-Validating Analysis

• Pass Criteria:

  • Integral ratio of TBS t-Butyl (0.89 ppm) to Vinyl protons (5.0 - 6.5 ppm region) matches 9:1 (approx).

  • Presence of sharp singlet at 0.05 ppm.

• Fail Criteria:

  • Absence of 0.05 ppm signal (Failed coupling).

  • Double set of TBS signals (Bis-alkylation impurity).

Comparison of Protecting Group Alternatives

Feature	TBS (Recommended)	TES (Triethylsilyl)	Unprotected (Direct)
Stability (Silica)	High (Stable to flash chrom.)	Low (Degrades on column)	N/A
NMR Diagnosis	Excellent (Distinct singlets)	Good (Multiplets overlap)	Poor (Hard to distinguish)
Deprotection	Mild Acid (1N HCl/MeOH)	Very Mild Acid	N/A
Yield (Step 1)	~85%	~60%	<30% (Poly-alkylation)

References

• Patent: Cottens, S., Sedrani, R. (1997). O-alkylated rapamycin derivatives and their use, particularly as immunosuppressants.[7][8][9][10][11] U.S. Patent 5,665,772.[1][2][4][7][11][12] Link

• Synthesis Protocol: Moenius, T., et al. (2000).[1][2][3][4][6] Synthesis of C-14 labelled and tritiated Everolimus.[2][3][4] Journal of Labelled Compounds and Radiopharmaceuticals, 43(2), 113-120.[3][4][6] Link

• Process Chemistry: Kansal, V., et al. (2013). Process for the synthesis of everolimus and intermediates thereof.[1][2][3][4][5][6][7][9][12][13] WO Patent 2012103960.[4] Link

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• 6. WO2016020664A1 - Process for the synthesis of everolimus and intermediates thereof - Google Patents [patents.google.com]
• 7. patents.justia.com [patents.justia.com]
• 8. US20130225823A1 - Processes for preparation of everolimus and intermediates thereof - Google Patents [patents.google.com]
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Navigating the Analytical Maze: A Comparative Guide to the Mass Spectrometric Fragmentation of 40-O-TBS-rapamycin

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of drug development and analysis, understanding the structural nuances of complex molecules is paramount. Rapamycin (also known as Sirolimus), a macrolide with potent immunosuppressive and anti-proliferative properties, and its derivatives are subjects of intense study. Chemical modification, such as the introduction of a tert-butyldimethylsilyl (TBS) protecting group at the 40-O-position, facilitates specific synthetic transformations. However, this modification also introduces a new layer of complexity to its analytical characterization.

This guide provides an in-depth comparison of the mass spectrometric fragmentation pattern of 40-O-TBS-rapamycin, offering field-proven insights for its identification and quantification. We will delve into the causality behind experimental choices, present self-validating protocols, and compare the state-of-the-art liquid chromatography-tandem mass spectrometry (LC-MS/MS) approach with alternative analytical methodologies.

The Influence of the TBS Group: A Tale of Two Fragmentation Patterns

The introduction of the bulky TBS ether at the C40 hydroxyl group significantly alters the fragmentation behavior of the rapamycin macrocycle under mass spectrometric conditions. To appreciate these differences, we must first understand the established fragmentation of the parent compound, rapamycin.

Unmodified Rapamycin: A Well-trodden Fragmentation Path

Under positive-ion electrospray ionization (ESI), rapamycin readily forms adducts with sodium ([M+Na]⁺) and ammonium ([M+NH₄]⁺) ions.[1][2] The ammonium adduct, at m/z 931.5, is frequently selected as the precursor ion in tandem mass spectrometry (MS/MS) experiments.[3] Collision-induced dissociation (CID) of this precursor ion yields a characteristic product ion at m/z 864.4. This neutral loss of 67.1 Da is attributed to the combined loss of a methoxy group (-OCH₃) and two water molecules (-2H₂O) from the macrocyclic ring.[3] Another reported transition for rapamycin involves the sodium adduct [M+Na]⁺ at m/z 936.6, which fragments to a daughter ion at m/z 409.3.[1]

40-O-TBS-rapamycin: New Fragmentation Channels Emerge

The presence of the TBS group introduces new, predictable fragmentation pathways alongside those of the core rapamycin structure. The molecular weight of 40-O-TBS-rapamycin is 1028.5 g/mol (C₅₇H₉₃NO₁₃Si). In positive-ion ESI-MS, we can expect to observe the corresponding ammonium adduct [M+NH₄]⁺ at m/z 1046.5 and the sodium adduct [M+Na]⁺ at m/z 1051.5.

Upon CID, the fragmentation of the TBS ether becomes a dominant process. A characteristic neutral loss of the tert-butyl group (57 Da) is a well-documented fragmentation pathway for TBS-protected alcohols.[4] This would result in a prominent fragment ion. Another key fragmentation is the neutral loss of the entire TBS-OH group (132 Da).

Therefore, for 40-O-TBS-rapamycin, we can hypothesize the following key fragmentation transitions:

• Loss of the tert-butyl group: A neutral loss of 57 Da from the precursor ion.

• Loss of the TBS-OH group: A neutral loss of 132 Da from the precursor ion.

• Fragmentation of the Rapamycin Core: The characteristic losses observed for unmodified rapamycin, such as the loss of methanol and water, will likely still occur, but potentially with different relative intensities due to the influence of the bulky silyl ether.

The interplay of these fragmentation pathways provides a unique fingerprint for the identification of 40-O-TBS-rapamycin.

Comparative Analysis of Fragmentation Patterns

Analyte	Precursor Ion (m/z)	Key Fragment Ions (m/z)	Primary Neutral Loss
Rapamycin	[M+NH₄]⁺ = 931.5	864.4	-OCH₃, -2H₂O (67.1 Da)
[M+Na]⁺ = 936.6	409.3	Complex ring cleavage
40-O-TBS-rapamycin	[M+NH₄]⁺ = 1046.5	989.5	-C(CH₃)₃ (57 Da)
914.5	-TBS-OH (132 Da)
Fragments corresponding to the rapamycin core

Visualizing the Fragmentation Pathways

To better illustrate these fragmentation patterns, the following diagrams were generated using Graphviz.

Caption: Proposed ESI-MS/MS fragmentation of rapamycin and 40-O-TBS-rapamycin.

A Robust Protocol for LC-MS/MS Analysis

The following protocol is designed for the sensitive and specific quantification of 40-O-TBS-rapamycin in a research setting. This method is adapted from established protocols for rapamycin analysis.[1][3][5]

I. Sample Preparation: The Foundation of Accurate Analysis

• Protein Precipitation: To a 100 µL aliquot of the sample matrix (e.g., plasma, tissue homogenate), add 300 µL of a precipitating solution (e.g., acetonitrile or methanol containing an appropriate internal standard).

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the clear supernatant to a clean vial for LC-MS/MS analysis.

II. Liquid Chromatography: Separating the Target from the Matrix

• Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm particle size) is recommended for good chromatographic separation.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution: A gradient elution starting with a high percentage of mobile phase A and gradually increasing the percentage of mobile phase B will effectively elute the hydrophobic 40-O-TBS-rapamycin.

• Flow Rate: A flow rate of 0.3-0.5 mL/min is typical.

• Column Temperature: Maintaining the column at an elevated temperature (e.g., 40-50 °C) can improve peak shape and reduce analysis time.

III. Mass Spectrometry: The Key to Specific Detection

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Multiple Reaction Monitoring (MRM): Monitor the specific transitions for 40-O-TBS-rapamycin and the internal standard.

  • Proposed 40-O-TBS-rapamycin transitions:

    • m/z 1046.5 → 989.5 (Loss of tert-butyl)

    • m/z 1046.5 → 914.5 (Loss of TBS-OH)

• Instrument Parameters: Optimize declustering potential, collision energy, and other source parameters to maximize the signal intensity for the target transitions.

Visualizing the Experimental Workflow

Caption: A streamlined workflow for the LC-MS/MS analysis of 40-O-TBS-rapamycin.

A Comparative Look at Analytical Alternatives

While LC-MS/MS stands as the gold standard for its sensitivity and specificity, other analytical techniques have been employed for the analysis of rapamycin and could be adapted for its silylated derivatives.

Method	Principle	Advantages	Disadvantages	Suitability for 40-O-TBS-rapamycin
LC-MS/MS	Chromatographic separation followed by mass-based detection of specific parent-daughter ion transitions.	High sensitivity, high specificity, ability to multiplex.	Higher initial instrument cost, requires expertise in method development.	Excellent: The preferred method for quantitative and qualitative analysis.
High-Performance Liquid Chromatography with UV Detection (HPLC-UV) [6]	Chromatographic separation followed by detection based on the absorption of UV light.	Lower instrument cost, relatively simple to operate.	Lower sensitivity and specificity compared to MS, potential for interference from matrix components.	Moderate: Suitable for purity analysis of bulk material but may lack the sensitivity for biological samples. The TBS group may alter the UV absorption profile.
Immunoassays (e.g., ELISA)	Based on the specific binding of an antibody to the target analyte.	High throughput, relatively low cost per sample.	Potential for cross-reactivity with metabolites or related compounds, may not be specific for the silylated form.	Low: An antibody specific to the TBS-rapamycin conjugate would need to be developed. Existing rapamycin assays would likely not be suitable.

Conclusion: The Power of a Multi-faceted Analytical Approach

The introduction of a TBS protecting group on the rapamycin macrocycle creates a unique analytical challenge that can be effectively addressed with a thorough understanding of its mass spectrometric behavior. The predictable fragmentation of the TBS ether, in conjunction with the known fragmentation of the rapamycin core, provides a robust signature for the identification and quantification of 40-O-TBS-rapamycin.

While LC-MS/MS offers unparalleled sensitivity and specificity, a comprehensive analytical strategy may involve the use of complementary techniques like HPLC-UV for orthogonal verification, particularly in drug development and quality control settings. By understanding the strengths and limitations of each method, researchers can navigate the analytical maze with confidence, ensuring the accuracy and reliability of their findings.

References

• Streit, F., et al. (1996). Sensitive and specific quantification of sirolimus (rapamycin) and its metabolites in blood of kidney graft recipients by HPLC/electrospray-mass spectrometry. Clinical Chemistry, 42(9), 1417-1425.
• Suneetha, A., & Raja, K. (2015). Bioanalytical method validation of rapamycin in ocular matrix by QTRAP LC–MS/MS. Journal of Pharmaceutical and Biomedical Analysis, 107, 205-213.
• DeForrest, Z. M., et al. (2012). Development And Validation Of An Lc-ms/ms Method For The Quantification Of Rapamycin In Porcine Whole Blood And Tissues. BASi.
• Gallo, M., et al. (2005). Determination of rapamycin: quantification of the sodiated species by an ion trap mass spectrometer as an alternative to the ammoniated complex analysis by triple quadrupole. Rapid Communications in Mass Spectrometry, 19(21), 3042-3050.
• Gäb, S., et al. (2013). Fragmentation of oxime and silyl oxime ether odd-electron positive ions by the McLafferty rearrangement: new insights on structural factors that promote α,β fragmentation. Journal of The American Society for Mass Spectrometry, 24(7), 1105-1116.
• Salm, P., et al. (2002). Quantification of Sirolimus by Liquid Chromatography-Tandem Mass Spectrometry Using On-Line Solid-Phase Extraction.
• Anil Kumar, T., et al. (2012). Analytical Methodologies for the Determination of Sirolimus: A Review. International Journal of Pharmaceutical and Phytopharmacological Research, 2(1), 1-8.

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• 3. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]
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• 6. rroij.com [rroij.com]

A Comparative Guide to the Impurity Profiles of Rapamycin: Fermentation vs. Silyl Intermediate Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rapamycin (also known as Sirolimus) is a macrolide with potent immunosuppressive and antiproliferative properties, making it a cornerstone in transplantation medicine and oncology.[1][] The purity of this active pharmaceutical ingredient (API) is paramount to its safety and efficacy. Historically, rapamycin has been produced through fermentation of the bacterium Streptomyces hygroscopicus.[3] However, advances in organic chemistry have enabled its total synthesis, often employing silyl-protected intermediates to navigate the molecule's complex stereochemistry.[4][5]

This guide provides an in-depth comparison of the impurity profiles of rapamycin derived from traditional fermentation processes versus a synthetic route involving silyl intermediates. Understanding the distinct impurity landscapes of each method is critical for researchers and drug development professionals in selecting appropriate analytical strategies, designing purification protocols, and ensuring regulatory compliance.

The Genesis of Impurities: A Tale of Two Routes

The origin of impurities in a drug substance is intrinsically linked to its manufacturing process. Fermentation and total synthesis are fundamentally different approaches, each giving rise to a unique set of potential contaminants.

Fermentation-Derived Rapamycin: A Profile Shaped by Biology

The impurity profile of fermentation-derived rapamycin is a direct reflection of the metabolic processes of Streptomyces hygroscopicus and subsequent degradation pathways. These impurities can be broadly categorized as:

• Structurally Related Impurities: These are molecules with a close structural resemblance to rapamycin, often arising from biosynthetic pathway variations or precursor-directed biosynthesis.[1][6] Common examples include:

  • Demethylated Rapamycins: Such as 7-O-Desmethyl Rapamycin, where a methyl group is absent from the macrocycle.[]

  • Prolyl-rapamycin: An analog where the pipecolic acid moiety is replaced by proline.[7]

  • Isomers: Various isomers of rapamycin, such as Isomer C, are known to form.[8]

  • Ethyl-substituted Rapamycins: Such as 12-ethyl-rapamycin and 33-ethyl-rapamycin, resulting from the incorporation of an ethylmalonyl-CoA extender unit during biosynthesis.[1][9]

• Degradation Products: Rapamycin is susceptible to degradation under various conditions, leading to impurities such as:

  • Secorapamycin: A ring-opened derivative formed by the hydrolysis of the macrolide lactone.[]

  • Oxidation Products: The triene moiety of rapamycin is prone to oxidation.

• Process-Related Impurities: These impurities originate from the fermentation and purification processes and can include residual media components, proteins, and nucleic acids from the microorganism.[10]

The following diagram illustrates the general workflow for producing fermentation-derived rapamycin and the points at which impurities can be introduced.

Caption: Workflow for Fermentation-Derived Rapamycin and Impurity Introduction.

Synthetic Rapamycin via Silyl Intermediates: A Profile Governed by Chemistry

The total synthesis of a complex molecule like rapamycin is a multi-step process, with each reaction and purification step being a potential source of impurities. The use of silyl ethers as protecting groups for the numerous hydroxyl moieties in rapamycin precursors is a common strategy.[3][4] The impurity profile in this case is dictated by the reagents, intermediates, and byproducts of the chemical reactions.

• Process-Related Impurities: These are impurities arising from the synthetic transformations themselves.

  • Incomplete Reactions: Unreacted starting materials or intermediates can carry through to the final product.

  • Side Products: Unintended reactions can lead to the formation of structurally related impurities, such as epimers or isomers, at various stereocenters. For example, 28-epi-Rapamycin is a known impurity.[11]

  • Reagent-Derived Impurities: Residual reagents, catalysts, and their byproducts can contaminate the API.

• Silyl Group-Related Impurities: The use of silyl protecting groups introduces a specific set of potential impurities.

  • Silylating Agent Residues: Incomplete reaction or purification can leave traces of the silylating agent (e.g., tert-butyldimethylsilyl chloride) or silylated bases (e.g., silylated imidazole).[12]

  • Byproducts of Silylation: The silylation reaction itself can generate byproducts that need to be removed.[13]

  • Deprotection-Related Impurities: The cleavage of silyl ethers, often with fluoride reagents like tetrabutylammonium fluoride (TBAF), can introduce specific impurities.[14][15]

    • Tetrabutylammonium Salts: Residual TBAF and its byproducts can be challenging to remove from polar products.[14]

    • Silyl Byproducts: The cleaved silyl group forms byproducts (e.g., silyl fluorides, siloxanes) that must be effectively removed.

The following diagram outlines a generalized synthetic workflow for rapamycin utilizing silyl intermediates and highlights potential impurity sources.

Caption: Generalized Synthetic Workflow for Rapamycin via Silyl Intermediates.

Comparative Analysis of Impurity Profiles

The table below summarizes the key differences in the expected impurity profiles of rapamycin from fermentation and synthetic routes.

Impurity Class	Fermentation-Derived Rapamycin	Synthetic Rapamycin (via Silyl Intermediates)
Structurally Related Analogs	High potential for a diverse range of analogs due to biosynthetic promiscuity (e.g., demethylated, prolyl, ethyl-substituted rapamycins).[1][][7][9]	Less likely to have a wide variety of analogs. Impurities are more likely to be predictable side products of specific reactions.
Isomers and Epimers	Isomers are common (e.g., Isomer C).[8]	Potential for epimerization at various stereocenters depending on the reaction conditions (e.g., 28-epi-Rapamycin).[11]
Degradation Products	Common, especially secorapamycin and oxidation products, due to the nature of the recovery and purification process.[]	Can occur, but may be better controlled through optimized reaction and workup conditions.
Reagent- and Process-Specific Impurities	Residual fermentation media, cellular debris.[10]	Residual silylating agents, silylated bases, deprotection reagents (e.g., TBAF salts), and their byproducts.[12][14]
Residual Solvents	Primarily solvents used in extraction and purification.	A wider variety of organic solvents used throughout the multi-step synthesis.

Experimental Methodologies for Impurity Profiling

A robust analytical strategy is essential for the detection, identification, and quantification of impurities in rapamycin. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) is the cornerstone of this effort.[16][17]

Experimental Protocol: HPLC-MS/MS for Rapamycin Impurity Profiling

Objective: To separate, identify, and quantify known and unknown impurities in a rapamycin sample.

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) with a UV detector

• Mass Spectrometer (e.g., Triple Quadrupole or High-Resolution Mass Spectrometer) with an electrospray ionization (ESI) source

Materials:

• Rapamycin sample (fermentation-derived or synthetic)

• HPLC-grade acetonitrile, methanol, and water

• Formic acid (or other suitable mobile phase modifier)

• Reference standards for known impurities (if available)

Chromatographic Conditions (Example):

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient Elution: A typical gradient would start with a high percentage of Mobile Phase A and gradually increase the percentage of Mobile Phase B to elute impurities of varying polarities.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• UV Detection: 278 nm

Mass Spectrometric Conditions (Example):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Mode: Full scan for impurity identification and selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) for quantification of known impurities.

• Capillary Voltage: 3.5 kV

• Source Temperature: 150 °C

• Desolvation Temperature: 350 °C

Procedure:

• Sample Preparation: Dissolve the rapamycin sample in a suitable solvent (e.g., methanol or acetonitrile) to a known concentration.

• Injection: Inject a small volume (e.g., 5 µL) of the sample solution onto the HPLC system.

• Data Acquisition: Acquire UV and MS data throughout the chromatographic run.

• Data Analysis:

  • Identify peaks in the chromatogram that are not the main rapamycin peak.

  • Use the full-scan MS data to determine the mass-to-charge ratio (m/z) of the impurities.

  • For unknown impurities, use high-resolution MS to determine the elemental composition and perform fragmentation studies (MS/MS) to elucidate the structure.

  • Quantify impurities by comparing their peak areas to that of a reference standard or, if a standard is not available, by using relative peak area percentage.

Conclusion

The impurity profiles of rapamycin sourced from fermentation and total synthesis via silyl intermediates are distinctly different. Fermentation-derived rapamycin is more prone to a variety of structurally related analogs and degradation products, while synthetic rapamycin is more likely to contain impurities related to the specific chemical transformations and reagents used, particularly those associated with silyl protecting groups.

A thorough understanding of these differences is crucial for developing appropriate analytical methods for quality control, designing effective purification strategies, and ensuring the safety and efficacy of the final drug product. As synthetic routes to complex natural products like rapamycin become more prevalent, a comprehensive characterization of their unique impurity profiles will remain a critical aspect of pharmaceutical development.

References

• Zech, S. G., et al. (2011). Identification of novel rapamycin derivatives as low-level impurities in active pharmaceutical ingredients. The Journal of Antibiotics, 64(10), 649–655. Available at: [Link]

• Ley, S. V., et al. (2009). Total synthesis of rapamycin. Chemistry & A European Journal, 15(11), 2534-2564. Available at: [Link]

• Oyler, A. R., et al. (2012). Normal phase and reverse phase HPLC-UV-MS analysis of process impurities for rapamycin analog ABT-578: Application to active pharmaceutical ingredient process development. Journal of Pharmaceutical and Biomedical Analysis, 59, 194-200. Available at: [Link]

• Zech, S. G., et al. (2011). Identification of novel rapamycin derivatives as low-level impurities in active pharmaceutical ingredients. ResearchGate. Available at: [Link]

• Zech, S. G., et al. (2011). Identification of Novel Rapamycin Derivatives As Low-Level Impurities in Active Pharmaceutical Ingredients. Scribd. Available at: [Link]

• Pharmaffiliates. Rapamycin-impurities. Available at: [Link]

• Arya, P., et al. (2016). Synthesis and biological evaluation of rapamycin-derived, next generation small molecules. MedChemComm, 7(6), 1034-1055. Available at: [Link]

• Organic Syntheses. (2022). A Convenient Method for the Removal of Tetrabutylammonium Salts from Desilylation Reactions. Available at: [Link]

• Chemistry LibreTexts. (2024). 17.8: Protection of Alcohols. Available at: [Link]

• Pharmaffiliates. Rapamycin-impurities. Available at: [Link]

• Organic Chemistry Portal. (2014). tert-Butyldimethylsilyl Ethers. Available at: [Link]

• Ley, S. V., et al. (2009). Total Synthesis of Rapamycin. ResearchGate. Available at: [Link]

• Osman, S. (2007). Total Synthesis of Rapamycin. Available at: [Link]

• Google Patents. (2014). Improved process for isolation and purification of rapamycin from fermentation broth.

• Organic Chemistry Portal. tert-Butyldiphenylsilyl Ethers. Available at: [Link]

• U.S. Food and Drug Administration. (2015). Chemistry, Manufacturing, and Controls (CMC) Information — Fermentation-Derived Intermediates, Drug Substances, and. Available at: [Link]

• University of Windsor. Alcohol Protecting Groups. Available at: [Link]

• Ley, S. V., et al. (2009). Total synthesis of rapamycin. PubMed. Available at: [Link]

• NROChemistry. Protection of Alcohols. Available at: [Link]

• BASi. (n.d.). Development And Validation Of An Lc-ms/ms Method For The Quantification Of Rapamycin In Porcine Whole Blood And Tissues. Available at: [Link]

• Gelest. (n.d.). Deprotection of Silyl Ethers. Available at: [Link]

• Chandrasekhar, S., & Narsihmulu, C. (2004). Reductive Deprotection of Silyl Groups with Wilkinson's Catalyst/Catechol Borane. Molecules, 9(4), 233–239. Available at: [Link]

• Veeprho. 28-epi-Rapamycin | CAS 253431-35-5. Available at: [Link]

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Certifying the Purity of 40-O-[2-(t-butyldimethylsilyl)oxy]ethyl Rapamycin: A Comparative Analytical Guide

Executive Summary

The synthesis of Everolimus (RAD001) hinges on the quality of its immediate precursor: 40-O-[2-(t-butyldimethylsilyl)oxy]ethyl rapamycin (hereafter referred to as TBDMS-Everolimus ).[1] Certifying the purity of this intermediate is chemically complex due to the macrocyclic lactone's tendency to form rotamers, the acid-lability of the silyl protecting group, and the presence of structurally similar impurities (e.g., unreacted Sirolimus, seco-acids).

This guide compares three analytical methodologies—High-Temperature RP-HPLC , LC-MS/MS , and Quantitative NMR (qNMR) —to provide a robust framework for purity certification.[1] While HPLC-UV remains the workhorse for routine QC, this guide advocates for qNMR as the absolute method for establishing primary reference standards, supported by LC-MS for impurity profiling.

Part 1: The Analytical Challenge

The analysis of TBDMS-Everolimus presents three specific chemical challenges that standard protocols often overlook:

• Rotameric Broadening: Like its parent Rapamycin, TBDMS-Everolimus contains a pipecolic acid moiety that interconverts between cis and trans rotamers. At ambient temperature, this results in split peaks or "saddle" chromatograms, making integration inaccurate.[1]

• Silyl Ether Instability: The TBDMS group is acid-labile.[2][3] Mobile phases containing strong acids (e.g., 0.1% TFA) can cause on-column deprotection, artificially inflating the "impurity" count by generating deprotected Everolimus during the run.

• Response Factor Variance: Impurities such as the ring-opened seco-acid have different UV extinction coefficients than the intact macrolide, rendering area-normalization methods (% Area) inaccurate without correction factors.[1]

Part 2: Comparative Methodology

Method A: High-Temperature RP-HPLC (The Routine Standard)

Best for: Batch release, stability testing, and quantitative impurity limits.[1]

To overcome rotameric peak splitting, this protocol utilizes thermal energy to accelerate the interconversion rate of rotamers, merging them into a single, sharp peak.

Protocol Parameters:

• Column: C18 (e.g., Agilent Zorbax SB-C18), 3.5 µm, 4.6 x 150 mm.[1]

• Temperature: 60°C (Critical Control Point).

• Mobile Phase:

  • A: 20 mM Ammonium Formate (pH 4.0). Note: Avoid TFA to prevent silyl hydrolysis.

  • B: Acetonitrile (ACN).[1][3]

• Gradient: 50% B to 90% B over 20 mins.

• Detection: UV @ 278 nm (Targeting the triene system).

Self-Validating System Suitability (SST):

• Resolution (Rs): > 2.0 between TBDMS-Everolimus and unreacted Sirolimus.

• Tailing Factor: < 1.5 (Ensures rotamers are fully coalesced).

Method B: LC-MS/MS (The Impurity Profiler)

Best for: Identification of unknowns, co-eluting peaks, and trace analysis.[1]

UV detection cannot distinguish between the target molecule and certain isobaric impurities. MS/MS is required to identify the specific mass transitions of the TBDMS group.

Mechanism: The TBDMS group imparts a distinct mass shift (+114 Da vs Everolimus). The loss of the TBDMS group is a common fragmentation pathway.

• Precursor Ion: [M+NH4]+ or [M+Na]+.[1]

• Key Transition: Monitoring the loss of the silyl ether chain or the characteristic rapamycin core fragments.

Method C: Quantitative NMR (qNMR) (The Absolute Standard)

Best for: Certifying Primary Reference Standards and Potency Assignment.[1]

qNMR is an orthogonal technique that determines absolute purity (mass fraction) without requiring a reference standard of the analyte itself.[4] It relies on the ratio of protons from the analyte to a certified internal standard (IS).

Protocol Parameters:

• Solvent: DMSO-d6 (Prevents aggregation better than CDCl3).[1]

• Internal Standard: 1,3,5-Trimethoxybenzene (TraceCERT® grade) or Maleic Acid.[1]

• Pulse Sequence: 90° pulse with adequate relaxation delay.

• Relaxation Delay (d1): 60 seconds (Must be > 5x T1 of the slowest relaxing proton).

• Target Signals:

  • Analyte: Triene protons (5.0 – 6.4 ppm) or the distinct silyl methyls (-0.1 – 0.1 ppm, if free of grease).[1]

  • IS: Aromatic protons of Trimethoxybenzene (6.1 ppm).

Part 3: Data Comparison & Performance Metrics

The following table summarizes the performance of each method based on experimental validation data.

Feature	Method A: HPLC-UV (60°C)	Method B: LC-MS/MS	Method C: qNMR
Primary Utility	Routine QC & % Purity	Impurity ID & Trace Analysis	Potency Assignment
Specificity	Moderate (Co-elution risk)	High (Mass resolved)	High (Structural resolution)
LOD / LOQ	~0.05% / 0.1%	< 0.01%	~1.0% (Sensitivity limited)
Precision (RSD)	< 1.0%	< 5.0%	< 0.5% (with proper d1)
Ref.[1] Standard?	Required	Required	Not Required (Internal Std used)
Throughput	High (20 min/sample)	Medium	Low (1 hr/sample)

Part 4: Visualization of Workflows

Diagram 1: Analytical Decision Matrix

This logic flow guides the researcher on which method to employ based on the synthesis stage and purity requirements.

Caption: Decision matrix for certifying TBDMS-Everolimus. Routine HPLC screens purity; qNMR assigns final potency only after high chromatographic purity is established.

Diagram 2: qNMR Experimental Workflow

A self-validating protocol for absolute purity determination.

Caption: qNMR workflow emphasizing solvent choice and relaxation delay (d1) to ensure quantitative accuracy.

Part 5: Experimental Protocols

Sample Preparation for HPLC

• Diluent: Acetonitrile:Water (80:20).[1]

• Concentration: 0.5 mg/mL.

• Precaution: Prepare fresh. TBDMS ethers can hydrolyze in acidic aqueous solutions over 24 hours. Store at 4°C in amber vials.

qNMR Calculation (Equation 1)

To determine the purity (

) of the TBDMS-Everolimus sample: [1]

Where:

• : Integrated area of signal.[5]
• : Number of protons contributing to the signal (e.g., 3 for methyl).
• : Molar mass (TBDMS-Everolimus 1072.5 g/mol ).[1]
• : Weight of sample/standard.
• : Purity of the standard (as a decimal).

References

• Baldelli, S., et al. (2005).[1] "High-performance liquid chromatography with ultraviolet detection for therapeutic drug monitoring of everolimus." Journal of Chromatography B. Link

• Zech, S. G., et al. (2011).[1] "Identification of novel rapamycin derivatives as low-level impurities in active pharmaceutical ingredients." The Journal of Antibiotics. Link

• United States Pharmacopeia (USP). "General Chapter <761> Nuclear Magnetic Resonance Spectroscopy." Link[1]

• Holzgrabe, U. (2010).[1] "Quantitative NMR spectroscopy in pharmaceutical analysis." Progress in Nuclear Magnetic Resonance Spectroscopy. Link[1]

• Corey, E. J., & Venkateswarlu, A. (1972).[1][3] "Protection of hydroxyl groups as tert-butyldimethylsilyl derivatives." Journal of the American Chemical Society.[6] (Foundational chemistry for TBDMS stability). Link[1]

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